Cas no 142483-61-2 (1-Azabicyclo[3.2.1]octane, 5-ethynyl- (9CI))

• Product Name: 1-Azabicyclo[3.2.1]octane, 5-ethynyl- (9CI)
• CAS No: 142483-61-2
• MF: C₉H₁₃N
• MW: 135.206222295761
• CID: 101044
• PubChem ID: 15663628
• Update Time: 2025-04-18

1-Azabicyclo[3.2.1]octane, 5-ethynyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Azabicyclo[3.2.1]octane, 5-ethynyl- (9CI)
• 1-Azabicyclo[3.2.1]octane,5-ethynyl-
• 142483-61-2
• DTXSID601294573
• 5-ethynyl-1-azabicyclo[3.2.1]octane
• NCLBJBJJABUYSO-UHFFFAOYSA-N
• (+/-) 5-Ethynyl-1-azabicyclo[3.2.1]octane
• SCHEMBL9584999

• Inchi： 1S/C9H13N/c1-2-9-4-3-6-10(8-9)7-5-9/h1H,3-8H2
• InChI Key： NCLBJBJJABUYSO-UHFFFAOYSA-N
• SMILES： N12CCCC(C#C)(CC1)C2

Computed Properties

• Exact Mass: 135.10489
• Monoisotopic Mass: 135.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24